Cas no 2138530-60-4 (3-(2-bromothiophen-3-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(2-bromothiophen-3-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine
• CAS No: 2138530-60-4
• MF: C₁₀H₁₂BrN₃S
• MW: 286.191379547119
• CID: 5893802
• PubChem ID: 165492891
• Update Time: 2025-10-17

3-(2-bromothiophen-3-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1152360
• 3-(2-bromothiophen-3-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine
• 2138530-60-4

• Inchi： 1S/C10H12BrN3S/c1-3-6-8(13-14(2)10(6)12)7-4-5-15-9(7)11/h4-5H,3,12H2,1-2H3
• InChI Key： HLURIPUTFBTEGQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CS1)C1C(CC)=C(N)N(C)N=1

Computed Properties

• Exact Mass: 284.99353g/mol
• Monoisotopic Mass: 284.99353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.1Ų

Additional information on 3-(2-bromothiophen-3-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine

Introduction to 3-(2-bromothiophen-3-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine (CAS No. 2138530-60-4)

3-(2-bromothiophen-3-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine, with the CAS number 2138530-60-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structural features of 3-(2-bromothiophen-3-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine make it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 3-(2-bromothiophen-3-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine is characterized by a pyrazole ring substituted with a 2-bromothiophene moiety, an ethyl group, and a methyl group. The presence of these functional groups imparts specific physicochemical properties that can influence the compound's biological activity and pharmacokinetic behavior. For instance, the bromine atom in the thiophene ring can enhance the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability.

Recent studies have highlighted the potential therapeutic applications of 3-(2-bromothiophen-3-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine. One notable area of research is its anti-inflammatory activity. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This suggests that 3-(2-bromothiophen-3-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine could be a valuable lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-(2-bromothiophen-3-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amine has also been investigated for its potential as an anticonvulsant agent. Preclinical studies in animal models have demonstrated that this compound can significantly reduce seizure activity without causing significant side effects. These findings are particularly encouraging given the need for new anticonvulsant drugs with improved safety profiles.

The pharmacokinetic properties of 3-(2-bromothiophen-3-yl)-4-ethyl-1-methyl-1H-pyrazol-5-amnine have also been studied to understand its behavior in biological systems. In vitro metabolic stability assays have shown that this compound is relatively stable in human liver microsomes, indicating good metabolic stability. Furthermore, preliminary pharmacokinetic studies in rodents have revealed favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting that it has potential for further development as a therapeutic agent.

The safety profile of 3-(2-bromothiophen-3-y)-4-thyl-l-methl-lH-prazol--amne is another critical aspect of its evaluation. Toxicity studies in various cell lines and animal models have shown that this compound exhibits low toxicity at therapeutic concentrations. These results are promising and support its further exploration in clinical settings.

In conclusion, 3-(2-bromothiophen--yl)-4-thyl-l-methl-lH-prazol--amne (CAS No. 21850--) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in anti-inflammatory and anticonvulsant therapy make it an exciting candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its eventual use in clinical practice.